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Compound of Interest

Compound Name: Benzyl 4-Hydroxybenzoate

Cat. No.: B030018

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of Benzyl 4-
Hydroxybenzoate, also known as Benzylparaben. It includes a summary of its reported
melting point range, detailed experimental protocols for accurate determination, and a
visualization of a common synthesis workflow. This document is intended to serve as a
valuable resource for laboratory professionals engaged in research, quality control, and
formulation development.

Quantitative Data: Melting Point Range

Benzyl 4-Hydroxybenzoate is a white to almost white crystalline powder. Its melting point is a
key physical property used for identification and purity assessment. The literature reports a
narrow and consistent melting point range for this compound.

Parameter Reported Value (°C) Source(s)
Melting Point Range 109-112 [L1[2113]14]15]16]
Melting Point Range 111-113 [1107]

Melting Point 111 [8]
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Experimental Protocols for Melting Point
Determination

The accurate determination of a melting point is crucial for the characterization of a crystalline
solid. The most common laboratory method is the capillary melting point determination, which
can be performed using a melting point apparatus or a Thiele tube.

2.1. Capillary Melting Point Method

This method involves heating a small, finely powdered sample in a capillary tube and observing

the temperature at which it melts.
2.1.1. Sample Preparation

e Drying: Ensure the Benzyl 4-Hydroxybenzoate sample is completely dry, as moisture can
depress the melting point and broaden the range.[1][9]

o Grinding: If the sample consists of large crystals, gently grind it into a fine powder using a
mortar and pestle. This ensures uniform heat distribution.[1]

e Loading the Capillary Tube:

o

Take a capillary tube sealed at one end.

o

Press the open end of the tube into the powdered sample. A small amount of sample will

enter the tube.

o

Invert the tube and gently tap it on a hard surface to pack the sample into the sealed end.

[1]9]

o

The packed sample height should be approximately 2-3 mm.[1][2][9]
2.1.2. Determination using a Melting Point Apparatus

A modern melting point apparatus provides a controlled heating block and a magnified viewing
lens for observing the sample.
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o Apparatus Setup: Turn on the melting point apparatus and set the initial temperature to about
15-20°C below the expected melting point of Benzyl 4-Hydroxybenzoate (approximately
90-95°C).[1][9]

o Heating Rate: Set the heating rate. For a preliminary, rapid determination, a faster rate can
be used. For an accurate measurement, the heating rate should be slow, around 1-2°C per
minute, as the melting point is approached.[2][7]

o Observation: Insert the loaded capillary tube into the sample holder of the apparatus.
e Recording the Melting Range:

o Record the temperature at which the first drop of liquid appears. This is the beginning of
the melting range.[1]

o Record the temperature at which the entire sample has completely turned into a clear
liquid. This is the end of the melting range.[1][2]

2.1.3. Determination using a Thiele Tube

The Thiele tube is a glass apparatus designed to provide uniform heating of an oil bath through
convection currents.

e Apparatus Setup:

o Fill the Thiele tube with a high-boiling point mineral oil or silicone oil, ensuring the oil level
is high enough to immerse the thermometer bulb and the sample.

o Attach the loaded capillary tube to a thermometer using a small rubber band or a piece of
thread, aligning the sample with the middle of the thermometer bulb.[1]

o Insert the thermometer and capillary tube assembly into the Thiele tube, ensuring the
sample is immersed in the oil.[3]

e Heating:

o Gently heat the side arm of the Thiele tube with a Bunsen burner or a microburner. The
shape of the tube will cause the oil to circulate, ensuring even heating.[1][3]
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o Control the heating rate to be slow (1-2°C per minute) as the temperature approaches the
expected melting point.[2][7]

e Observation and Recording:
o Observe the sample closely through the oil bath.

o Record the temperatures at the start and end of the melting process, as described for the
melting point apparatus.[7][8]

Synthesis Workflow of Benzyl 4-Hydroxybenzoate

One common method for the synthesis of Benzyl 4-Hydroxybenzoate is through the
esterification of 4-hydroxybenzoic acid with benzyl alcohol. The following diagram illustrates a
general workflow for this process.
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Reactants:
4-Hydroxybenzoic Acid
Benzyl Alcohol

Catalyst: Solvent (optional):
e.g., Sulfuric Acid e.g., Toluene for azeotropic removal of water

Esterification Reaction
(Heating under reflux)

Reaction Work-up:
- Cooling
- Washing
- Neutralization

Product Isolation:
- Crystallization
- Filtration

Purification:
- Recrystallization

Final Product:
Benzyl 4-Hydroxybenzoate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Benzyl 4-Hydroxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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